Cas no 80106-50-9 (2,4-Dihydroxypyrimidine-5-carboxylic Acid, Hydrate)

• Product Name: 2,4-Dihydroxypyrimidine-5-carboxylic Acid, Hydrate
• CAS No: 80106-50-9
• MF: C₅H₄N₂O₄
• MW: 156.096261024475
• CID: 5729437
• PubChem ID: 90301
• Update Time: 2025-10-28

2,4-Dihydroxypyrimidine-5-carboxylic Acid, Hydrate Chemical and Physical Properties

Names and Identifiers

• SB57502
• J-525151
• MFCD00006023
• BCP26875
• 80106-50-9
• NSC1589
• 2,4-Dihydroxy-5-pyrimidne carboxylic acid
• 2,4-Bis(hydroxymethyl)mesitylene
• STL068908
• 5-Uracilcarboxylic acid
• InChI=1/C5H4N2O4/c8-3-2(4(9)10)1-6-5(11)7-3/h1H,(H,9,10)(H2,6,7,8,11
• CHEMBL1213478
• 5-pyrimidinecarboxylic acid,1,2,3,4-tetrahydro-2,4-dioxo-
• J-640163
• 2,4-Dihydroxypyrimidine-5-carboxylic Acid, Hydrate
• CHEBI:17477
• 5-Carboxyuracil
• 2,4-dioxo-1H-pyrimidine-5-carboxylic acid
• NSC-1589
• CHEBI:192377
• s3127
• J-800166
• AKOS000265273
• STL140994
• DTXSID1066942
• FT-0660533
• 5CU
• Z104477702
• 2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylicacid
• uracil-5-carboxylic acid momohydrate
• MFCD00075737
• 5-Pyrimidinecarboxylic acid,2,3,4-tetrahydro-2,4-dioxo-
• 23945-44-0
• BBL009640
• AKOS001717388
• AM20090262
• 76821-79-9
• 5-Carboxy-2,4-dihydroxypyrimidine
• uracil-5-carboxylic acid (enol form)
• 5-Pyrimidinecarboxylic acid, 2,4-dihydroxy-
• 5-Pyrimidinecarboxylic acid, 1,2,3,4-tetrahydro-2,4-dioxo-, radical ion(1+) (9CI)
• Q27102419
• Uracil-5-carboxylic acid
• 2,4-dihydroxy-pyrimidin-5-carboxylic acid
• Iso-orotic acid
• 5-Pyrimidinecarboxylic acid,4-dihydroxy-
• 2,4-Dihydroxy-5-pyrimidinecarboxylic acid
• AC-5978
• 1,2,3,4-Tetrahydro-2,4-dioxo-5-pyrimidinecarboxylic acid
• Fmoc-beta-(R)-4-fluorophenylalanine
• F2113-0110
• 2,4-dihydroxy-pyrimidine-5-carboxylic acid
• SB11836
• G7JYK59EBR
• SY008882
• 394-40-1
• 2,4-Dihydroxypyrimidine-5-carboxylic acid, 95%
• EINECS 245-947-2
• UNII-G7JYK59EBR
• CS-D0802
• BS-3858
• Isoorotic acid
• 5-Pyrimidinecarboxylic acid, 1,2,3,4-tetrahydro-2,4-dioxo-, hydrate
• EN300-20308
• 2,4-Dihydroxypyrimidine-5-carboxylic acid
• 59299-01-3
• SCHEMBL127493
• AI3-22925
• NSC 1589
• BBL012114
• C03030
• 5-Pyrimidinecarboxylic acid, 1,2,3,4-tetrahydro-2,4-dioxo-
• HY-66047
• FT-0620788
• A848163
• 2,4-dioxo-1,2,3,4-tetrahydro-pyrimidine-5-carboxylic acid
• 2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid
• Uracil 5-carboxylic acid
• W-107367
• Uracil 5-carboxylate
• NSC-79561
• GS-3379

• Inchi： 1S/C5H4N2O4/c8-3-2(4(9)10)1-6-5(11)7-3/h1H,(H,9,10)(H2,6,7,8,11)
• InChI Key： ZXYAAVBXHKCJJB-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CNC(N1)=O

Computed Properties

• Exact Mass: 156.01710661g/mol
• Monoisotopic Mass: 156.01710661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• Melting Point: >300°C dec.
• Solubility: DMSO

2,4-Dihydroxypyrimidine-5-carboxylic Acid, Hydrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,4-Dihydroxypyrimidine-5-carboxylic Acid, Hydrate

2,4-Dihydroxypyrimidine-5-carboxylic Acid, Hydrate (CAS No: 80106-50-9)

2,4-Dihydroxypyrimidine-5-carboxylic Acid, Hydrate is a compound with the CAS registry number 80106-50-9. This compound belongs to the class of pyrimidine derivatives, which are widely studied in various fields of chemistry and biology due to their unique structural and functional properties. The hydrate form of this compound suggests the presence of water molecules incorporated into its crystal structure, which can influence its physical and chemical properties.

The molecular structure of 2,4-Dihydroxypyrimidine-5-carboxylic Acid consists of a pyrimidine ring with hydroxyl groups at positions 2 and 4 and a carboxylic acid group at position 5. This arrangement makes it a versatile molecule with potential applications in drug design, materials science, and biochemical research. The presence of hydroxyl groups introduces hydrophilic properties, while the carboxylic acid group can participate in hydrogen bonding and other intermolecular interactions, enhancing its solubility and reactivity.

Recent studies have highlighted the potential of pyrimidine derivatives like 2,4-Dihydroxypyrimidine-5-carboxylic Acid in the development of novel therapeutic agents. For instance, researchers have explored their role as inhibitors of specific enzymes involved in disease pathways. The ability to modify the substituents on the pyrimidine ring allows for fine-tuning of biological activity, making this compound a valuable starting point for drug discovery.

In addition to its biological applications, 2,4-Dihydroxypyrimidine-5-carboxylic Acid has shown promise in materials science. Its ability to form stable crystalline structures with water molecules makes it a candidate for use in humidity sensors or as a component in advanced materials with tailored physical properties. The hydrate form also suggests potential applications in water-based formulations or as a stabilizing agent in various industrial processes.

The synthesis of 2,4-Dihydroxypyrimidine-5-carboxylic Acid typically involves multi-step organic reactions. Researchers have developed efficient synthetic routes that incorporate green chemistry principles, reducing waste and improving sustainability. These methods often involve the use of readily available starting materials and catalytic processes to achieve high yields and purity.

The characterization of this compound relies on advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and X-ray crystallography. These methods provide detailed insights into its molecular structure, bonding interactions, and crystalline arrangement. Recent advancements in computational chemistry have also enabled researchers to model the electronic properties and reactivity of this compound at the molecular level.

In terms of stability and storage conditions, 2,4-Dihydroxypyrimidine-5-carboxylic Acid is generally stable under normal laboratory conditions. However, it may degrade upon exposure to strong acids or bases due to the reactivity of its functional groups. Proper storage in a cool, dry environment is recommended to maintain its integrity.

The environmental impact of this compound has also been a topic of interest. Studies have shown that it degrades under specific environmental conditions without leaving harmful residues. This makes it a safer alternative compared to some other synthetic compounds used in similar applications.

In conclusion, CAS No: 80106-50-9, commonly referred to as 2,4-Dihydroxypyrimidine-5-carboxylic Acid, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for both academic research and industrial applications. As ongoing research continues to uncover new potential uses for this compound, its role in advancing science and technology is expected to grow significantly.